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Compound of Interest

Compound Name: Linoleic acid-d5

Cat. No.: B12395246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of linoleic acid-d5 in
various organic solvents. Due to the limited availability of direct quantitative data for the
deuterated form, this guide leverages solubility information for its non-deuterated counterpart,
linoleic acid, as a close proxy. The minor structural difference due to deuterium substitution is
not expected to significantly alter its solubility profile in organic solvents. This document is
intended to assist researchers, scientists, and professionals in drug development in preparing
solutions and designing experiments involving linoleic acid-d5.

Core Physical and Chemical Properties

Linoleic acid is a polyunsaturated omega-6 fatty acid, appearing as a colorless to pale yellow
oily liquid at room temperature. It is characterized by its virtual insolubility in water and high
solubility in many organic solvents.[1][2] The deuterated form, linoleic acid-d5, is primarily
utilized as an internal standard for quantitative analysis by Nuclear Magnetic Resonance
(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass
Spectrometry (LC-MS).[3]

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for
linoleic acid and its deuterated analogs in common organic solvents. This data has been
compiled from various chemical supplier datasheets and scientific databases.
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Solvent Compound Concentration = Temperature Citation
Dimethyl
Sulfoxide Linoleic Acid 56 mg/mL Not Specified [4]
(DMSO)
Dimethyl
Sulfoxide Linoleic Acid ~100 mg/mL Not Specified [5]
(DMSO)
Dimethyl
) a-Linolenic Acid- .
Sulfoxide d5 >100 mg/mL Not Specified
(DMSO0)
Dimethylformami ) ) . .
Linoleic Acid ~100 mg/mL Not Specified
de (DMF)
Dimethylformami  a-Linolenic Acid- .
>100 mg/mL Not Specified
de (DMF) d5
Ethanol Linoleic Acid 56 mg/mL Not Specified
Ethanol Linoleic Acid Miscible Not Specified
Ethanol Linoleic Acid-d4 ~100 mg/mL Not Specified
a-Linolenic Acid- -
Ethanol a5 >100 mg/mL Not Specified
Acetone Linoleic Acid Very Soluble Not Specified
Acetone Linoleic Acid 4.10 g/100g -50 °C
Acetone Linoleic Acid 1.20 g/100g -60 °C
Acetone Linoleic Acid 0.35 g/100g -70 °C
Benzene Linoleic Acid Very Soluble Not Specified
Chloroform Linoleic Acid Miscible Not Specified
Ethyl Ether Linoleic Acid Very Soluble Not Specified
Ethyl Ether Linoleic Acid Miscible Not Specified
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n-Heptane Linoleic Acid 0.98 g/100g -50 °C
n-Heptane Linoleic Acid 0.20 g/100g -60 °C
n-Heptane Linoleic Acid 0.042 g/100g -70 °C
) ) ) Supplied as a -
Methyl Acetate Linoleic Acid-d4 ) Not Specified
solution
a-Linolenic Acid-  Supplied as a -~
Methyl Acetate Not Specified

ds solution

Experimental Protocol: Determination of Solubility

The following is a generalized protocol for determining the solubility of linoleic acid-d5 in an
organic solvent.

Objective: To determine the saturation solubility of linoleic acid-d5 in a specific organic solvent
at a given temperature.

Materials:

 Linoleic acid-d5

o Selected organic solvent (e.g., ethanol, DMSO)
» Analytical balance

o Vortex mixer

e Thermostatic shaker or water bath

o Centrifuge

e High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
with a suitable detector (e.g., MS, UV)

e Volumetric flasks and pipettes
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e Syringe filters (0.22 pm)
Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of linoleic acid-d5 to a
known volume of the organic solvent in a series of vials. The goal is to create a suspension
where undissolved solute is clearly visible.

» Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to the desired
temperature. Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) to
ensure that saturation is reached. Continuous agitation is necessary to facilitate dissolution.

o Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the
undissolved solute.

o Sample Collection: Carefully withdraw an aliquot of the clear supernatant without disturbing
the pellet.

« Dilution: Dilute the collected supernatant with a known volume of the solvent to bring the
concentration within the linear range of the analytical method.

e Quantification: Analyze the diluted samples using a validated HPLC or GC method to
determine the concentration of linoleic acid-d5.

e Calculation: Calculate the original concentration in the saturated solution by accounting for
the dilution factor. This value represents the solubility of linoleic acid-d5 in the specific
solvent at that temperature.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a
compound like linoleic acid-d5.
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Caption: A flowchart of the experimental workflow for solubility determination.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12395246?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395246#linoleic-acid-d5-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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